Cas no 1220033-41-9 (3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride)

3-(4-Bromo-2-chlorophenoxy)methylpiperidine hydrochloride is a halogenated phenoxy-methylpiperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the bromo-chlorophenoxy moiety and piperidine backbone, suggest utility as an intermediate in the synthesis of bioactive compounds. The hydrochloride salt form enhances stability and solubility, facilitating handling and formulation. This compound may serve as a key precursor in developing receptor-targeting molecules due to its halogenated aromatic system and nitrogen-containing heterocycle. Its well-defined chemical properties make it suitable for controlled reactions in medicinal chemistry, particularly in structure-activity relationship studies. The product is characterized by high purity, ensuring reproducibility in research applications.

3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride structure

1220033-41-9 structure

Product Name:3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride

CAS No:1220033-41-9

MF:C₁₂H₁₆BrCl₂NO

MW:341.07154083252

CID:4688278

Update Time:2025-09-27

3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-[(4-Bromo-2-chlorophenoxy)methyl]piperidine hydrochloride
- 3-[(4-Bromo-2-chlorophenoxy)methyl]piperidinehydrochloride
- 3-((4-Bromo-2-chlorophenoxy)methyl)piperidine hydrochloride
- 3-(4-bromo-2-chlorophenoxymethyl)piperidine hydrochloride
- 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride
- Inchi： 1S/C12H15BrClNO.ClH/c13-10-3-4-12(11(14)6-10)16-8-9-2-1-5-15-7-9;/h3-4,6,9,15H,1-2,5,7-8H2;1H
- InChI Key： DWYNTFZJMIZQOJ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)Cl)OCC1CNCCC1.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 217
Topological Polar Surface Area: 21.3

3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM306493-1g	3-((4-Bromo-2-chlorophenoxy)methyl)piperidine hydrochloride	1220033-41-9	95%	1g	$185	2022-09-30
Chemenu	CM306493-5g	3-((4-Bromo-2-chlorophenoxy)methyl)piperidine hydrochloride	1220033-41-9	95%	5g	$554	2022-09-30
TRC	B039015-125mg	3-[(4-Bromo-2-chlorophenoxy)methyl]piperidinehydrochloride	1220033-41-9		125mg	$ 230.00	2022-06-07
TRC	B039015-250mg	3-[(4-Bromo-2-chlorophenoxy)methyl]piperidinehydrochloride	1220033-41-9		250mg	$ 375.00	2022-06-07

3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride Related Literature

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Additional information on 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride

Research Brief on 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride (CAS: 1220033-41-9): Recent Advances and Applications

3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride (CAS: 1220033-41-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a therapeutic agent, particularly focusing on its pharmacological properties and mechanisms of action. This research brief aims to summarize the latest findings related to this compound, highlighting its applications, synthesis methods, and biological activities.

The compound belongs to a class of piperidine derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. Recent research has demonstrated that 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride exhibits promising activity against specific molecular targets, making it a candidate for further drug development. Studies have also investigated its pharmacokinetics and toxicity profiles to assess its suitability for clinical use.

One of the key areas of interest is the compound's potential role in targeting neurological disorders. Preliminary in vitro and in vivo studies suggest that it may modulate neurotransmitter systems, offering a novel approach to treating conditions such as depression and anxiety. Additionally, its structural features have been optimized to enhance bioavailability and reduce off-target effects, as reported in recent patent filings and peer-reviewed publications.

Another significant advancement is the development of scalable synthesis protocols for 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride. Researchers have employed green chemistry principles to improve yield and purity while minimizing environmental impact. These innovations are critical for ensuring the compound's availability for large-scale preclinical and clinical trials.

In conclusion, 3-(4-Bromo-2-chlorophenoxy)methylpiperidinehydrochloride represents a promising candidate in the field of medicinal chemistry, with potential applications in neurology and oncology. Continued research is needed to fully elucidate its mechanisms of action and therapeutic potential. This brief underscores the importance of interdisciplinary collaboration to advance the development of this compound and similar derivatives.